Cas no 2228624-09-5 (1-(2-bromoethyl)naphthalen-2-ol)

• Product Name: 1-(2-bromoethyl)naphthalen-2-ol
• CAS No: 2228624-09-5
• MF: C₁₂H₁₁BrO
• MW: 251.119142770767
• CID: 5862394
• PubChem ID: 165674421
• Update Time: 2025-05-20

1-(2-bromoethyl)naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)naphthalen-2-ol
• EN300-1927187
• 2228624-09-5

• Inchi： 1S/C12H11BrO/c13-8-7-11-10-4-2-1-3-9(10)5-6-12(11)14/h1-6,14H,7-8H2
• InChI Key： FJBFRCIOANLBRA-UHFFFAOYSA-N
• SMILES： BrCCC1C(=CC=C2C=CC=CC=12)O

Computed Properties

• Exact Mass: 249.99933g/mol
• Monoisotopic Mass: 249.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-bromoethyl)naphthalen-2-ol

1-(2-Bromoethyl)Naphthalen-2-ol: A Comprehensive Overview

The compound with CAS No. 2228624-09-5, commonly referred to as 1-(2-bromoethyl)naphthalen-2-ol, is an organic chemical compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a bromoethyl substituent and a hydroxyl group. The naphthalene core provides a rigid aromatic framework, while the bromoethyl group introduces reactivity and functional diversity. The hydroxyl group at the 2-position further enhances the compound's versatility in various chemical reactions.

Recent studies have highlighted the potential of 1-(2-bromoethyl)naphthalen-2-ol in the development of advanced materials. Researchers have explored its use as a building block for constructing supramolecular assemblies and functional polymers. For instance, the bromoethyl group can undergo nucleophilic substitution reactions, enabling the incorporation of diverse functional groups into the naphthalene framework. This property makes it an ideal candidate for designing materials with tailored electronic and mechanical properties.

In the realm of pharmacology, 1-(2-bromoethyl)naphthalen-2-ol has been investigated for its potential as a drug delivery agent. The compound's ability to form inclusion complexes with guest molecules has been leveraged to develop drug carriers with enhanced stability and bioavailability. Moreover, its aromaticity and hydroxyl functionality make it a promising candidate for bioconjugation reactions, which are crucial in targeted drug delivery systems.

The synthesis of 1-(2-bromoethyl)naphthalen-2-ol typically involves multi-step organic reactions. A common approach includes the bromination of an ethyl-substituted naphthol derivative, followed by purification to isolate the desired product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an environmental perspective, understanding the fate and transport of 1-(2-bromoethyl)naphthalen-2-ol in natural systems is critical. Studies have shown that the compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a key role in its transformation. However, further research is needed to assess its long-term impact on aquatic ecosystems and to develop strategies for mitigating any potential risks.

In conclusion, 1-(2-bromoethyl)naphthalen-2-ol (CAS No. 2228624-09-5) is a versatile compound with applications spanning multiple disciplines. Its unique structure and reactivity make it a valuable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.